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Compound of Interest

Compound Name: Auramine O

Cat. No.: B1666133

The synthesis of Auramine O from Michler's ketone is a notable reaction in industrial organic
chemistry for the production of diarylmethane dyes. The overall process involves the
condensation of Michler's ketone with ammonia or an ammonia derivative.

Underlying Chemical Principle:

The core of the reaction is a condensation reaction. In this type of reaction, two molecules
combine to form a larger molecule, with the simultaneous loss of a small molecule such as
water or ammonia.

In the case of Auramine O synthesis, the carbonyl group (C=0) of Michler's ketone reacts with
two equivalents of an ammonia source. This typically involves heating Michler's ketone with
ammonium chloride and zinc chloride (which acts as a Lewis acid catalyst) or using other
condensing agents. The reaction proceeds through the formation of an imine intermediate,
which then reacts further to form the final dye.

Reactants and Products:
o Starting Material: Michler's ketone (4,4'-bis(dimethylamino)benzophenone)

e Reagents: An ammonia source (e.g., ammonium chloride, urea) and a condensing
agent/catalyst (e.g., zinc chloride).

e Product: Auramine O (bis[4-(dimethylamino)phenyllmethaniminium chloride)
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Safety and Hazard Information

It is critical to understand the hazards associated with the chemicals involved.

A summary of the hazards associated with the primary chemicals is presented below.

Chemical CAS Number Key Hazards

Harmful if swallowed or
inhaled, toxic in contact with

Auramine O 2465-27-2 skin, causes serious eye
irritation, suspected of causing
cancer.[1][2][3]

Suspected of causing genetic
defects, may cause cancer,

Michler's ketone 90-94-8
causes severe eye damage.[4]

[5][6]

Causes severe skin burns and
eye damage, may cause

Zinc chloride 7440-66-6 respiratory irritation, toxic to
aquatic life.[7][8][9] Corrosive

on ingestion.[10]

Harmful if swallowed, causes

) ) serious eye irritation, irritates
Ammonium chloride 12125-02-9 ) )

skin and respiratory tract.[11]

[12]

Mandatory Safety Precautions:

» Engineering Controls: All work must be conducted in a certified chemical fume hood to
prevent inhalation of dust and fumes.[3] An eyewash station and safety shower must be
readily accessible.[2][3]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield must be worn.[2][13]
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[4][13]

o Body Protection: A lab coat and appropriate protective clothing are required to prevent skin
contact.[1][2]

o Respiratory Protection: If dust formation is possible, a NIOSH/MSHA-approved respirator
is necessary.[2][3]

o Handling: Avoid creating dust.[3][4] Do not eat, drink, or smoke in the work area.[1][2] Wash
hands thoroughly after handling.[1][2]

o Disposal: All chemical waste must be disposed of as hazardous waste according to federal,
state, and local regulations.[1][3] Do not release to the environment.[1][3]

Logical Workflow of the Synthesis

The diagram below illustrates the general logical steps for a chemical synthesis of this nature,
emphasizing the critical safety and purification stages.
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Caption: General workflow for chemical synthesis and purification.
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This information is provided for educational and safety awareness purposes only. The
synthesis of hazardous chemicals should not be attempted by untrained individuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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